Cas no 93289-96-4 (Benzenamine, 4-(2-methyl-4-nitro-1H-imidazol-1-yl)-)
93289-96-4 structure
Product Name:Benzenamine, 4-(2-methyl-4-nitro-1H-imidazol-1-yl)-
CAS No:93289-96-4
MF:C10H10N4O2
MW:218.2120013237
CID:735686
Update Time:2023-08-03
Benzenamine, 4-(2-methyl-4-nitro-1H-imidazol-1-yl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine, 4-(2-methyl-4-nitro-1H-imidazol-1-yl)-
- 4-(2-methyl-4-nitroimidazol-1-yl)aniline
- SMR000185054
- MLS000573122
- 4-(2-methyl-4-nitro-1H-imidazol-1-yl)aniline
- cid_750361
- BDBM63154
- HMS2563O13
- 4-(2-methyl-4-nitro-1-imidazolyl)aniline
- 4-(2-methyl-4-nitro-imidazol-1-yl)aniline
- [4-(2-methyl-4-nitro-imidazol-1-yl)phenyl]amine
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- Inchi: 1S/C10H10N4O2/c1-7-12-10(14(15)16)6-13(7)9-4-2-8(11)3-5-9/h2-6H,11H2,1H3
- InChI Key: PUFSLAGSBRVUOB-UHFFFAOYSA-N
- SMILES: [O-][N+](C1=CN(C(C)=N1)C1C=CC(=CC=1)N)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 260
- XLogP3: 0.7
- Topological Polar Surface Area: 89.7
Benzenamine, 4-(2-methyl-4-nitro-1H-imidazol-1-yl)- Related Literature
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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Bruce Parkinson Energy Environ. Sci., 2010,3, 509-511
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Xinyi Liu,Huan Chen,Jing Lin,Yi Li,Liangqia Guo Chem. Commun., 2019,55, 2972-2975
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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